Cas no 1361483-29-5 (4-Amino-2-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 4-Amino-2-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361483-29-5
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4968605
• Update Time: 2025-06-08

4-Amino-2-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-8-2-1-7(10(13)11(8)14)9-5-6(15)3-4-16-9/h1-5H,(H2,15,16)
• InChI Key： LBQYJUPLZQUPJZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=CN=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 3.7
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-(2,3,4-trichlorophenyl)pyridine

Introduction to 4-Amino-2-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361483-29-5)

4-Amino-2-(2,3,4-trichlorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1361483-29-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine features a pyridine core substituted with a 2,3,4-trichlorophenyl group at the 2-position and an amino group at the 4-position. The unique structural arrangement of chlorine atoms and the pyridine ring makes this compound a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure imparts distinct electronic and steric properties, making it a versatile building block for drug discovery programs. Its chlorinated aromatic ring enhances lipophilicity and metabolic stability, which are crucial factors in designing orally active pharmaceuticals. Furthermore, the presence of both amino and chloro substituents allows for further functionalization via nucleophilic aromatic substitution or condensation reactions, enabling the development of diverse chemical libraries.

In recent years, 4-Amino-2-(2,3,4-trichlorophenyl)pyridine has garnered attention in academic and industrial research due to its potential applications in the development of novel therapeutic agents. One notable area of interest is its role as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine scaffold is a common motif in many successful drugs, including crizotinib and imatinib, which highlights the significance of this compound in medicinal chemistry.

Recent studies have demonstrated that derivatives of 4-Amino-2-(2,3,4-trichlorophenyl)pyridine exhibit inhibitory activity against various enzymatic targets. For instance, modifications at the amino group or the chloro-substituted phenyl ring have been explored to optimize binding affinity and selectivity. These modifications often involve introducing additional heterocycles or polar functional groups to enhance interactions with biological targets. Such structural diversifications underscore the compound's utility as a scaffold for drug discovery.

The synthesis of 4-Amino-2-(2,3,4-trichlorophenyl)pyridine typically involves multi-step organic reactions starting from readily available aromatic precursors. Key steps often include chlorination of a phenyl ring followed by palladium-catalyzed cross-coupling reactions to introduce the pyridine moiety. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it more feasible to produce larger quantities for research purposes.

From a computational chemistry perspective, molecular modeling studies have been employed to understand the binding interactions of 4-Amino-2-(2,3,4-trichlorophenyl)pyridine derivatives with biological targets. These studies help predict potency and selectivity profiles before experimental validation. The integration of machine learning algorithms has further accelerated this process by enabling rapid screening of virtual libraries derived from this scaffold.

The pharmacological potential of 4-Amino-2-(2,3,4-trichlorophenyl)pyridine extends beyond oncology. Research indicates its utility in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine ring's ability to interact with neurotransmitter receptors makes it an attractive candidate for modulating central nervous system activity. Additionally, its structural features may contribute to anti-inflammatory effects by inhibiting key inflammatory pathways.

In conclusion,4-Amino-2-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361483-29-5) represents a promising intermediate in pharmaceutical innovation. Its unique structural attributes and synthetic accessibility make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an increasingly important role in addressing unmet medical needs.